Cas no 127268-04-6 (1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane)

• Product Name: 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane
• CAS No: 127268-04-6
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 4585385
• PubChem ID: 16787685
• Update Time: 2025-11-06

1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(4-methyl-2-thiazolyl)-
• 1-(4-methylthiazol-2-yl)-1,4-diazepane
• 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane

• Inchi： 1S/C9H15N3S/c1-8-7-13-9(11-8)12-5-2-3-10-4-6-12/h7,10H,2-6H2,1H3
• InChI Key： AOOHBXBPTPTBLB-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CS2)CCCNCC1

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane

Comprehensive Guide to 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane (CAS No. 127268-04-6): Properties, Applications, and Market Insights

1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane (CAS No. 127268-04-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique thiazole and diazepane rings, serves as a key intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly exploring its potential due to its versatile chemical properties and applications in drug discovery.

The compound's molecular structure combines a 4-methyl-1,3-thiazol-2-yl group with a 1,4-diazepane ring, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. These features make it an attractive scaffold for designing molecules with enhanced bioavailability and target specificity. Recent studies highlight its role in modulating neurotransmitter receptors, which aligns with the growing interest in central nervous system (CNS) therapeutics—a hot topic in 2024 due to rising global mental health concerns.

From a synthetic chemistry perspective, 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane demonstrates remarkable stability under physiological conditions, as evidenced by its pharmacokinetic studies. This stability is crucial for its utility in prodrug development, another trending area in pharmaceutical innovation. The compound’s compatibility with green chemistry principles—such as solvent-free reactions and catalytic transformations—also positions it favorably amid the industry’s push toward sustainable manufacturing.

Market analysts note a 15% annual growth in demand for thiazole-diazepane hybrids, driven by their applications in oncological and anti-inflammatory research. Patent filings related to this structural motif have surged since 2022, particularly in Asia-Pacific markets. Suppliers of CAS No. 127268-04-6 should emphasize batch-to-batch consistency and regulatory documentation (e.g., ISO certifications) to meet stringent quality requirements from pharmaceutical clients.

Frequently searched questions about this compound include: "What are the synthetic routes for 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane?" and "How does 127268-04-6 compare to other diazepine derivatives in drug design?" Addressing these queries, the most efficient synthesis involves a cyclocondensation reaction between 2-amino-4-methylthiazole and bis(2-chloroethyl)amine, yielding >85% purity. Comparative studies show superior metabolic stability over piperazine analogs, making it preferable for long-acting formulations.

Emerging applications leverage the compound’s metal-chelating properties—a feature explored in diagnostic imaging agents. With the global contrast media market projected to reach $6.2 billion by 2027, this niche application could significantly boost demand for CAS No. 127268-04-6. Researchers are also investigating its potential in PET tracer development, capitalizing on the thiazole ring’s affinity for amyloid plaques in neurodegenerative diseases.

Regulatory landscapes remain favorable for 1-(4-methyl-1,3-thiazol-2-yl)-1,4-diazepane, as it falls outside controlled substance lists in major markets. However, compliance with REACH and FDA ICH guidelines is essential for commercial distribution. Analytical methods like HPLC-UV and LC-MS are recommended for quality control, with typical impurity profiles including ≤0.5% of des-methyl byproducts.

In conclusion, CAS No. 127268-04-6 represents a multifaceted building block with expanding relevance across therapeutic and diagnostic domains. Its alignment with trends in CNS drug discovery, sustainable chemistry, and precision medicine ensures continued scientific and commercial interest. Suppliers and researchers should monitor developments in structure-activity relationship (SAR) studies to unlock further value from this versatile scaffold.